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Compound Name: 2-Methylquinoline-4-carbonitrile

Cat. No.: B1297338 Get Quote

Affiliation: Advanced Synthesis Group, Institute for Chemical Research

Introduction
2-Methylquinoline-4-carbonitrile is a valuable heterocyclic building block in organic

synthesis, primarily utilized in the construction of more complex fused heterocyclic systems.

The quinoline scaffold itself is a privileged structure in medicinal chemistry, with numerous

derivatives exhibiting a wide range of biological activities, including antimicrobial, anticancer,

and anti-inflammatory properties. The presence of the nitrile group at the 4-position and the

methyl group at the 2-position of the quinoline ring offers unique reactivity and opportunities for

structural diversification, making it a key intermediate for the synthesis of novel therapeutic

agents and functional materials.

This document provides detailed application notes and experimental protocols for the synthesis

and utilization of 2-methylquinoline-4-carbonitrile as a versatile synthon in organic chemistry.

Synthesis of 2-Methylquinoline-4-carbonitrile
A common and efficient method for the synthesis of 2-methylquinoline-4-carbonitrile involves

the nucleophilic substitution of a halogen, typically chlorine, from the corresponding 4-

chloroquinoline derivative. The cyanation of 2-methyl-4-chloroquinoline provides a direct route

to the target compound.
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Starting Material

Reagents Product

2-Methyl-4-chloroquinoline

2-Methylquinoline-4-carbonitrile

Cyanation

KCN or NaCN

DMSO or DMF

Starting Material

Reagents

Product

2-Methylquinoline-4-carbonitrile

5-Methyltetrazolo[1,5-a]quinoline

[3+2] Cycloaddition

Sodium Azide (NaN3)

Ammonium Chloride (NH4Cl)

DMF
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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